Cas no 362049-52-3 (5α-Androstan-3α-ol-17-one-16,16-d2 Glucosiduronate)

5α-Androstan-3α-ol-17-one-16,16-d2 Glucosiduronate is a deuterium-labeled steroid metabolite, specifically a glucuronide conjugate of 5α-androstane-3α,17β-diol. The incorporation of deuterium at the 16-position enhances its utility in mass spectrometry-based applications, providing distinct isotopic signatures for precise detection and quantification. This compound is particularly valuable in metabolic studies, serving as an internal standard for steroid profiling in clinical and research settings. Its stable isotopic labeling minimizes interference with endogenous analytes, ensuring high accuracy in LC-MS/MS analyses. The glucuronide moiety further facilitates investigations into phase II metabolism, making it a critical tool for elucidating steroid biotransformation pathways.

5α-Androstan-3α-ol-17-one-16,16-d2 Glucosiduronate structure

362049-52-3 structure

Product Name:5α-Androstan-3α-ol-17-one-16,16-d2 Glucosiduronate

CAS No:362049-52-3

MF:C₂₅H₃₈O₈

MW:466.564428806305

CID:297088

Update Time:2025-10-15

5α-Androstan-3α-ol-17-one-16,16-d2 Glucosiduronate Chemical and Physical Properties

Names and Identifiers

- b-D-Glucopyranosiduronic acid, (3a,5a)-17-oxoandrostan-3-yl-16,16-d2 (9CI)
- 5ALPHA-ANDROSTAN-3ALPHA-OL-17-ONE-16,16-D2-GLUCOSIDURONATE
- 5α-Androstan-3α-ol-17-one-16,16-d2 Glucosiduronate
- Inchi： 1S/C25H38O8/c1-24-9-7-13(32-23-20(29)18(27)19(28)21(33-23)22(30)31)11-12(24)3-4-14-15-5-6-17(26)25(15,2)10-8-16(14)24/h12-16,18-21,23,27-29H,3-11H2,1-2H3,(H,30,31)/t12-,13+,14-,15-,16-,18-,19-,20+,21-,23+,24-,25-/m0/s1
- InChI Key： VFUIRAVTUVCQTF-BSOWLZGZSA-N
- SMILES： C[C@]12CC[C@@H](O[C@@]3([H])[C@@H]([C@@H](O)[C@H](O)[C@@H](C(=O)O)O3)O)C[C@]1([H])CC[C@@]1([H])[C@]3([H])CC([H])([H])C(=O)[C@@]3(C)CC[C@]21[H]

Computed Properties

Exact Mass: 468.26900

Experimental Properties

PSA: 133.52000
LogP: 1.30990

5α-Androstan-3α-ol-17-one-16,16-d2 Glucosiduronate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	A637606-0.05mg	5α-Androstan-3α-ol-17-one-16,16-d2 Glucosiduronate	362049-52-3	0.05mg	$ 65.00	2021-05-08
TRC	A637606-0.1mg	5α-Androstan-3α-ol-17-one-16,16-d2 Glucosiduronate	362049-52-3	0.1mg	$ 110.00	2021-05-08
TRC	A637606-0.5mg	5α-Androstan-3α-ol-17-one-16,16-d2 Glucosiduronate	362049-52-3	0.5mg	$ 440.00	2021-05-08
TRC	A637606-.05mg	5α-Androstan-3α-ol-17-one-16,16-d2 Glucosiduronate	362049-52-3	.05mg	$ 70.00	2022-06-07
TRC	A637606-.1mg	5α-Androstan-3α-ol-17-one-16,16-d2 Glucosiduronate	362049-52-3	.1mg	$ 115.00	2022-06-07
TRC	A637606-.5mg	5α-Androstan-3α-ol-17-one-16,16-d2 Glucosiduronate	362049-52-3	.5mg	$ 455.00	2022-06-07